2-{[1-ethyl-3-methyl-7-oxo-6-(2-thienylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N~1~-phenylacetamide

• IUPAC Name: 2-[1-ethyl-3-methyl-7-oxo-6-(thiophen-2-ylmethyl)pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C21H21N5O2S2/c1-3-26-19-18(14(2)24-26)23-21(25(20(19)28)12-16-10-7-11-29-16)30-13-17(27)22-15-8-5-4-6-9-15/h4-11H,3,12-13H2,1-2H3,(H,22,27)
• InChI Key: MLBMQBWOVHBNSI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CS3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H21N5O2S2
• Molecular Weight: 439.6 g/mol

Description

2-{[1-ethyl-3-methyl-7-oxo-6-(2-thienylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N~1~-phenylacetamide is a useful research compound. Its molecular formula is C21H21N5O2S2 and its molecular weight is 439.55. The purity is usually 95%.
BenchChem offers high-quality 2-{[1-ethyl-3-methyl-7-oxo-6-(2-thienylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N~1~-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[1-ethyl-3-methyl-7-oxo-6-(2-thienylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N~1~-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Design and Synthesis

Research in the field of drug design often explores the synthesis and pharmacological evaluation of compounds with specific structural features, such as sulfanyl groups and pyrazolopyrimidinyl moieties. For instance, the study of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors highlights the role of such compounds in determining the therapeutic potential of GLS inhibition. These analogs, designed to retain potency while improving solubility and drug-like properties, have shown efficacy in attenuating the growth of human lymphoma B cells both in vitro and in mouse xenograft models (Shukla et al., 2012).

Antibacterial Activity

The synthesis of new heterocyclic compounds, including those with sulfonamido moieties, targets the development of antibacterial agents. By modifying the precursor compounds and evaluating the resulting products for antibacterial activity, researchers have identified compounds with high activities against various bacterial strains. This approach underscores the importance of structural diversity in discovering new antibacterials (Azab, Youssef, & El-Bordany, 2013).

Heterocyclic Compound Synthesis

The field also focuses on creating novel heterocyclic systems that may have biological relevance. The preparation of compounds like 2-methyl-7-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-arylthiazolo[3,2-a]pyrimido[4,5-d]oxazin-4(5H)-one illustrates the synthesis of new heterocycles with potential biocidal properties, showcasing the diverse applications of these chemical frameworks in developing therapeutic agents (Youssef et al., 2011).

Coordination Complexes and Antioxidant Activity

Another area of interest is the construction of coordination complexes from pyrazole-acetamide derivatives and their evaluation for antioxidant activity. These studies not only contribute to the understanding of the self-assembly processes and hydrogen bonding in these complexes but also explore their potential therapeutic applications, particularly in oxidative stress-related conditions (Chkirate et al., 2019).